Cas no 97143-65-2 (Doxylamine N-Oxide)

• Product Name: Doxylamine N-Oxide
• CAS No: 97143-65-2
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 1002117
• Update Time: 2025-07-17

Doxylamine N-Oxide Chemical and Physical Properties

Names and Identifiers

• Doxylamine N-Oxide
• Dimethyl{2-[1-phenyl-1-(2-pyridinyl)ethoxy]ethyl}amine oxide
• Doxylamine Impurity 7
• N,N-dimethyl-2-(1-phenyl-1-pyridin-2-ylethoxy)ethanamine oxide
• Doxylamine EP Impurity E
• N,N-DiMethyl-2-[1-phenyl-1-(2-pyridinyl)ethoxy]ethanaMine N-Oxide
• Doxylamine Aliphatic N-Oxide
• Doxylamine Ethylamine N-Oxide
• Doxylamine N-Oxide ISO 9001：2015 REACH

• Inchi： 1S/C17H22N2O2/c1-17(21-14-13-18(2)3,15-9-5-4-6-10-15)16-11-7-8-12-19(16)20/h4-12H,13-14H2,1-3H3
• InChI Key： MDIHSMRZIRBUPR-UHFFFAOYSA-N
• SMILES： C(N(C)C)COC(C1=CC=CC=C1)(C1[N+]([O-])=CC=CC=1)C

Experimental Properties

• Melting Point: 104-107°C
• Solubility: 可溶于氯仿（轻微）、DMSO（轻微）、甲醇（轻微）
• pka: 4.53±0.10(Predicted)

Doxylamine N-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Doxylamine N-Oxide

Comprehensive Overview of Doxylamine N-Oxide (CAS No. 97143-65-2): Properties, Applications, and Research Insights

Doxylamine N-Oxide (CAS No. 97143-65-2) is a derivative of the well-known antihistamine doxylamine, characterized by the addition of an N-oxide functional group. This modification enhances its physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. The compound is often studied for its potential metabolic pathways, solubility, and stability compared to its parent molecule. Researchers and industry professionals frequently search for terms like "Doxylamine N-Oxide solubility", "Doxylamine N-Oxide synthesis", and "Doxylamine N-Oxide applications", reflecting its relevance in drug development and analytical chemistry.

In recent years, the demand for Doxylamine N-Oxide has grown due to its role in studying drug metabolism and pharmacokinetics. The compound's unique structure allows it to serve as a model for understanding oxidative transformations in the body. Keywords such as "Doxylamine N-Oxide pharmacokinetics" and "Doxylamine N-Oxide metabolites" are commonly queried in academic and industrial databases. Additionally, its potential applications in sleep aid formulations and allergy treatments have sparked interest, aligning with the global trend toward personalized medicine and improved therapeutic efficacy.

The synthesis of Doxylamine N-Oxide typically involves the oxidation of doxylamine using mild oxidizing agents, a process that has been optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory standards. Searches for "Doxylamine N-Oxide HPLC method" and "Doxylamine N-Oxide NMR spectrum" highlight the need for reliable quality control protocols in its production and application.

From a safety perspective, Doxylamine N-Oxide is generally regarded as stable under standard laboratory conditions. However, proper handling and storage are essential to maintain its integrity. Researchers often inquire about "Doxylamine N-Oxide stability" and "Doxylamine N-Oxide storage conditions", emphasizing the importance of maintaining optimal environmental parameters. The compound's compatibility with various excipients and solvents is also a key consideration in formulation development.

Beyond its pharmaceutical applications, Doxylamine N-Oxide has garnered attention in environmental and toxicological studies. Its biodegradability and potential ecological impact are areas of active investigation, with search terms like "Doxylamine N-Oxide environmental fate" gaining traction. This aligns with the growing emphasis on sustainable chemistry and green alternatives in the chemical industry.

In conclusion, Doxylamine N-Oxide (CAS No. 97143-65-2) represents a versatile compound with significant potential in multiple scientific domains. Its study not only advances our understanding of drug metabolism but also contributes to the development of safer and more effective therapeutic agents. As research continues, the compound's applications are likely to expand, further solidifying its importance in modern chemistry and pharmacology.